2-(4-methoxyphenoxy)-N-(2-morpholino-2-(thiophen-3-yl)ethyl)acetamide
Description
2-(4-methoxyphenoxy)-N-(2-morpholino-2-(thiophen-3-yl)ethyl)acetamide, also known as MTEA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTEA belongs to the class of compounds known as acetanilide derivatives, which have been extensively studied for their pharmacological properties.
Scientific Research Applications
Paracetamol Metabolism and Genetic Differences
Paracetamol (acetaminophen), a compound with a similar functional group, undergoes complex metabolism involving pathways such as glucuronidation and sulfation. Research by Zhao and Pickering (2011) explores how genetic differences affect paracetamol metabolism, indicating a potential area of study for related compounds, including 2-(4-methoxyphenoxy)-N-(2-morpholino-2-(thiophen-3-yl)ethyl)acetamide, in understanding individual variations in drug processing and toxicity risk (Li-zi Zhao & G. Pickering, 2011).
Analgesic Mechanisms of Acetaminophen
The analgesic effects of acetaminophen, another similar compound, have been studied extensively. Ohashi and Kohno (2020) reviewed the known and novel mechanisms of action, including its metabolization to AM404 and the activation of TRPV1 receptors. This research provides insight into how structurally related compounds might interact with biological systems to exert therapeutic effects (N. Ohashi & T. Kohno, 2020).
Environmental Impact and Degradation
A study by Qutob et al. (2022) on acetaminophen degradation highlights the environmental impact of pharmaceutical compounds. They reviewed the advanced oxidation processes (AOPs) used for treatment and identified the by-products and their biotoxicity. This research is relevant for understanding the environmental fate of 2-(4-methoxyphenoxy)-N-(2-morpholino-2-(thiophen-3-yl)ethyl)acetamide and designing appropriate degradation strategies (Mohammad Qutob et al., 2022).
Neurotoxicity and Endocrine Disruption
Research into the neurotoxicity of brominated flame retardants by Dingemans et al. (2011) and the endocrine-disrupting effects of plasticizers by Lagos-Cabré and Moreno (2012) points to the broader concern of chemical exposure and its impact on health. These studies underscore the importance of investigating the toxicological profiles of compounds like 2-(4-methoxyphenoxy)-N-(2-morpholino-2-(thiophen-3-yl)ethyl)acetamide to ensure safety and minimize adverse health effects (M. Dingemans et al., 2011); (Raúl Lagos-Cabré & R. Moreno, 2012).
properties
IUPAC Name |
2-(4-methoxyphenoxy)-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O4S/c1-23-16-2-4-17(5-3-16)25-13-19(22)20-12-18(15-6-11-26-14-15)21-7-9-24-10-8-21/h2-6,11,14,18H,7-10,12-13H2,1H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORXFZGLGIKWYEN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC(=O)NCC(C2=CSC=C2)N3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-methoxyphenoxy)-N-(2-morpholino-2-(thiophen-3-yl)ethyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-(2,4-Dioxo-1,3-oxazolidin-3-yl)ethyl]-3-(2-methoxyphenyl)urea](/img/structure/B2751448.png)
![2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide](/img/structure/B2751451.png)
![N-[2,2-bis(ethylsulfanyl)acetyl]-N'-phenylurea](/img/structure/B2751453.png)
![2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(p-tolyl)acetamide](/img/structure/B2751455.png)
![1-[4-(4-Chlorophenyl)piperazin-1-yl]ethan-1-one](/img/structure/B2751464.png)
